N-methyl-1-phenyl-N-[1-(pyrimidin-2-yl)pyrrolidin-3-yl]methanesulfonamide

• IUPAC Name: N-methyl-1-phenyl-N-(1-pyrimidin-2-ylpyrrolidin-3-yl)methanesulfonamide
• InChI: InChI=1S/C16H20N4O2S/c1-19(23(21,22)13-14-6-3-2-4-7-14)15-8-11-20(12-15)16-17-9-5-10-18-16/h2-7,9-10,15H,8,11-13H2,1H3
• InChI Key: DBEHBMUXPLZOAN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=CC=N2)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

N-methyl-1-phenyl-N-[1-(pyrimidin-2-yl)pyrrolidin-3-yl]methanesulfonamide (MPM) is a synthetic compound with a variety of applications in scientific research. It is a small molecule with a molecular weight of 287.3 g/mol and a melting point of 204–205 °C. MPM has been studied for its ability to act as a modulator of various biological processes, including gene expression, cell signaling, and protein-protein interactions.

Mechanism of Action

Target of Action

Similar compounds such as imatinib, which also contains a pyrimidine moiety, are known to inhibit the activity of tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signals, which regulate cell proliferation and differentiation .

Mode of Action

Compounds with similar structures, like imatinib, bind to an inactive abelson tyrosine kinase domain through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . This binding inhibits the activity of the tyrosine kinases, thereby affecting cell proliferation and differentiation .

Biochemical Pathways

Similar compounds such as imatinib are known to affect the signaling pathways of growth factors, which regulate cell proliferation and differentiation .

Pharmacokinetics

Similar compounds such as imatinib have been structurally characterized only in the form of its piperazin-1-ium salt (mesylate, picrate, citrate, fumarate or malonate) . This suggests that the bioavailability of the compound could be influenced by its formulation and the presence of other compounds.

Result of Action

Similar compounds such as imatinib are known to inhibit the activity of tyrosine kinases, thereby affecting cell proliferation and differentiation .

Action Environment

The stability and efficacy of similar compounds such as imatinib could be influenced by factors such as ph, temperature, and the presence of other compounds .

Advantages and Limitations for Lab Experiments

N-methyl-1-phenyl-N-[1-(pyrimidin-2-yl)pyrrolidin-3-yl]methanesulfonamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to handle and store. It is also relatively stable, and can be stored for extended periods of time without significant degradation. In addition, this compound is easily synthesized, and can be obtained in large quantities.
However, there are some limitations to using this compound in laboratory experiments. It is a relatively expensive compound, which can limit its use in large-scale experiments. Additionally, this compound has been shown to have a variety of effects on different biological processes, which can make it difficult to interpret the results of experiments.

Future Directions

The use of N-methyl-1-phenyl-N-[1-(pyrimidin-2-yl)pyrrolidin-3-yl]methanesulfonamide in scientific research is still in its infancy, and there are many potential future directions for its use. These include further exploration of its effects on gene expression and cell signaling pathways, as well as the development of new drugs that exploit its modulatory properties. Additionally, further research into its anti-inflammatory, antioxidant, and anti-cancer effects may yield new therapeutic strategies. Finally, further exploration into its mechanism of action may lead to a better understanding of how it modulates biological processes.

Synthesis Methods

N-methyl-1-phenyl-N-[1-(pyrimidin-2-yl)pyrrolidin-3-yl]methanesulfonamide can be synthesized by a process known as the Biginelli reaction. This reaction involves the condensation of aldehydes, urea, and ethyl acetoacetate in the presence of an acid catalyst. The reaction produces a mixture of three compounds, which can be separated by chromatographic techniques. The desired compound, this compound, can then be isolated from the mixture.

Scientific Research Applications

N-methyl-1-phenyl-N-[1-(pyrimidin-2-yl)pyrrolidin-3-yl]methanesulfonamide has been used in a variety of scientific research applications. It has been used to study the effects of modulating gene expression and cell signaling pathways. It has also been used to study protein-protein interactions, and to explore the structure-function relationships of specific proteins. This compound has also been used in drug discovery and development, as it has been shown to modulate the activity of certain drugs.